(5Z)-5-(3-bromo-4,5-dimethoxybenzylidene)-1-(4-fluorophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione

• Molecular Formula: C19H14BrFN2O5
• Molecular Weight: 449.2 g/mol
• IUPAC Name: (5Z)-5-[(3-bromo-4,5-dimethoxyphenyl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C19H14BrFN2O5/c1-27-15-9-10(8-14(20)16(15)28-2)7-13-17(24)22-19(26)23(18(13)25)12-5-3-11(21)4-6-12/h3-9H,1-2H3,(H,22,24,26)/b13-7-
• InChI Key: USNZBJBYBMSYIH-QPEQYQDCSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)F)Br)OC
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)F)Br)OC

Description

The compound (5Z)-5-[(3-bromo-4,5-dimethoxyphenyl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione is a complex organic molecule characterized by its unique structure, which includes a bromo-dimethoxyphenyl group, a fluorophenyl group, and a diazinane-trione core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-[(3-bromo-4,5-dimethoxyphenyl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the diazinane-trione core: This can be achieved through a cyclization reaction involving appropriate amine and carbonyl compounds under acidic or basic conditions.

Introduction of the bromo-dimethoxyphenyl group: This step often involves a bromination reaction followed by methoxylation using reagents such as bromine and methanol.

Attachment of the fluorophenyl group: This can be accomplished through a nucleophilic substitution reaction using a fluorinated aromatic compound and a suitable leaving group.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. Techniques such as continuous flow synthesis and the use of catalysts can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-[(3-bromo-4,5-dimethoxyphenyl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione: undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the bromo and fluoro positions, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Amines, thiols, polar aprotic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce dehalogenated or demethoxylated compounds.

Scientific Research Applications

(5Z)-5-[(3-bromo-4,5-dimethoxyphenyl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione: has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific diseases.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (5Z)-5-[(3-bromo-4,5-dimethoxyphenyl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to enzymes or receptors: Modulating their activity and influencing cellular processes.

Interfering with DNA or RNA synthesis: Affecting the replication and transcription of genetic material.

Inducing oxidative stress: Leading to cell damage and apoptosis in certain cell types.

Comparison with Similar Compounds

(5Z)-5-[(3-bromo-4,5-dimethoxyphenyl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione: can be compared with similar compounds such as:

Dichloroanilines: These compounds have similar aromatic structures but differ in their halogen substituents and overall reactivity.

1,2-Cyclohexane dicarboxylic acid diisononyl ester: This compound shares some structural features but is primarily used as a plasticizer.

The uniqueness of (5Z)-5-[(3-bromo-4,5-dimethoxyphenyl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione lies in its specific combination of functional groups, which confer distinct chemical and biological properties.